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Compound of Interest

Compound Name: SU1261

Cat. No.: B15617231 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing SU1261, a potent and

selective inhibitor of I-kappa-B kinase alpha (IKKα), in cell culture experiments. The information

provided is intended to assist researchers in studying the non-canonical NF-κB signaling

pathway and its role in various cellular processes.

Introduction to SU1261
SU1261 is a small molecule inhibitor that exhibits high selectivity for IKKα over IKKβ.[1][2] IKKα

is a crucial kinase in the non-canonical NF-κB signaling pathway, which is involved in

processes such as inflammation, immune responses, and cell survival and proliferation.[1][2]

By selectively inhibiting IKKα, SU1261 serves as a valuable pharmacological tool to investigate

the specific functions of the non-canonical NF-κB pathway in various cell types.

Mechanism of Action
The non-canonical NF-κB pathway is activated by a specific subset of tumor necrosis factor

receptor (TNFR) family members. This activation leads to the stabilization of NF-κB-inducing

kinase (NIK), which in turn phosphorylates and activates IKKα. Activated IKKα then

phosphorylates the NF-κB2 precursor protein, p100, leading to its proteolytic processing into

the p52 subunit. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the

expression of target genes. SU1261 selectively binds to the ATP-binding site of IKKα,
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preventing the phosphorylation of p100 and thereby blocking the downstream signaling

cascade of the non-canonical pathway.[1][2]

Data Presentation
Inhibitor Potency and Selectivity

Compound Target Kᵢ (nM) Reference

SU1261 IKKα 10 [1][2]

IKKβ 680 [1][2]

Effective Concentrations in Cell-Based Assays
While specific IC₅₀ values for SU1261 in various cell lines are not extensively reported in the

reviewed literature, the following effective concentration ranges have been used in published

studies. Researchers should perform dose-response experiments to determine the optimal

concentration for their specific cell line and experimental conditions.

Cell Line Assay
Effective
Concentration
Range

Reference

U2OS

(Osteosarcoma)

Western Blot (p100

phosphorylation)
0.1 - 10 µM <

PC-3M (Prostate

Cancer)

Western Blot

(p52/RelB nuclear

translocation)

IC₅₀ of a related

compound was 0.15

µM

[2]

HUVEC (Endothelial

Cells)

Inhibition of p100

phosphorylation
Not explicitly stated [3]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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